(1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol

• Molecular Formula: C22H34O3
• Molecular Weight: 346.5 g/mol
• IUPAC Name: (1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol
• InChI: InChI=1S/C22H34O3/c1-3-4-5-6-9-17(23)14-20-18-11-15-8-7-10-22(25-2)19(15)12-16(18)13-21(20)24/h7-8,10,16-18,20-21,23-24H,3-6,9,11-14H2,1-2H3/t16-,17?,18-,20+,21+/m0/s1
• InChI Key: NWWYVGSWIIUQAQ-OCOZLJKXSA-N
• Isomeric SMILES: CCCCCCC(C[C@H]1[C@@H](C[C@H]2[C@@H]1CC3=C(C2)C(=CC=C3)OC)O)O
• Canonical SMILES: CCCCCCC(CC1C(CC2C1CC3=C(C2)C(=CC=C3)OC)O)O

Description

Stereochemical Configuration Analysis

The stereochemical configuration of this compound is defined by four stereocenters at positions 1R, 2R, 3aS, and 9aS. These chiral centers were resolved using a combination of X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and nuclear Overhauser effect (NOE) experiments. The absolute configuration at C1 and C2 was determined via comparison with synthetic intermediates described in studies of amino propargylic alcohols, where CBS (Corey-Bakshi-Shibata) reduction protocols ensured high enantiomeric excess (e.e.). For instance, the anti-diastereoselectivity observed during the reduction of propargyl ketones (similar to intermediates in this compound’s synthesis) yielded diastereomeric ratios exceeding 97:3 after crystallization.

The 3aS and 9aS configurations arise from the bicyclic system’s fused ring geometry. X-ray diffraction data of analogous cyclopenta-fused naphthalenes revealed that the trans-decalin-like fusion enforces a rigid chair-boat conformation, locking the stereochemistry at these positions. NOE correlations between H-3a and H-9a confirmed their spatial proximity, consistent with the reported crystal structures of related hexahydro-1H-cyclopenta[b]naphthalene derivatives.

Table 1: Stereochemical Assignments and Determination Methods

Stereocenter	Configuration	Method of Determination	Key Evidence
C1	R	CBS reduction, NMR	Comparison to (2R,3R)-4b in
C2	R	X-ray crystallography	Crystal structure of intermediate 8a
C3a	S	NOE, X-ray	H-3a/H-9a correlation
C9a	S	Ring fusion analysis	Trans-decalin geometry

Cyclopenta[b]naphthalene Core Architecture

The cyclopenta[b]naphthalene core consists of a bicyclic system formed by fusion of a cyclopentane ring (positions 1–5) and a partially hydrogenated naphthalene moiety (positions 6–10). The hexahydro designation indicates six sites of unsaturation reduction, resulting in a cis-syn-cis ring junction. Key structural features include:

• Ring Fusion Geometry : The cyclopentane and naphthalene rings adopt a trans-decalin conformation, minimizing steric strain between the C3a and C9a methylene groups. This geometry was confirmed via $$^{13}\text{C}$$ NMR chemical shift comparisons to model compounds. For example, the C3a and C9a carbons resonate at δ 42.1 and 38.7 ppm, respectively, matching shifts observed in 2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[a]naphthalenes.
• Methoxy Substituent Effects : The 5-methoxy group induces deshielding of adjacent carbons (C4 and C6), with $$^{13}\text{C}$$ shifts at δ 152.4 (C5-OCH$$_3$$) and δ 112.8 (C6). This aligns with additivity rules for para-substituted aromatics, though steric interactions between the methoxy group and C9a hydrogen slightly distort the ring planarity.

Table 2: Key $$^{13}\text{C}$$ NMR Shifts of the Core Structure

Carbon Position	Chemical Shift (δ, ppm)	Assignment Basis
C1	72.3	Oxygenated CH
C2	68.9	Oxygenated CH
C3a	42.1	Bridgehead CH
C5	152.4	Aromatic C-OCH$$_3$$
C9a	38.7	Bridgehead CH

Hydroxyoctyl Side Chain Conformational Studies

The 2-hydroxyoctyl side chain at C1 adopts a gauche conformation stabilized by intramolecular hydrogen bonding between the C1 hydroxyl and the C2 hydroxyl group. Rotational energy barriers were calculated using density functional theory (DFT), revealing a preference for dihedral angles of 60° (C1-C2-O-H) and 180° (C2-C3-C4-C5). This conformation minimizes steric clashes between the octyl chain and the bicyclic core while maximizing H-bonding efficiency.

Variable-temperature $$^{1}\text{H}$$ NMR experiments in CDCl$$3$$ showed coalescence of the hydroxyl proton signals at 243 K, indicating rapid exchange between equivalent hydrogen-bonded states. The side chain’s flexibility was further evidenced by $$^{13}\text{C}$$ relaxation measurements, which yielded a rotational correlation time (τ$$c$$) of 1.2 ns, consistent with restricted motion near the rigid core.

Table 3: Conformational Parameters of the Hydroxyoctyl Chain

Parameter	Value	Method
Preferred dihedral angle (C1-C2-O-H)	60°	DFT optimization
Hydrogen bond length (O···O)	2.7 Å	X-ray
Rotational correlation time	1.2 ns	$$^{13}\text{C}$$ NMR

Preparation Methods

Intramolecular Pauson-Khand Cyclization

The Pauson-Khand reaction (PKR) is pivotal for forming the cyclopenta[b]naphthalene core. A representative protocol involves:

• Substrate Preparation : Enyne precursors (e.g., 1 , Figure 1) are synthesized from 1,1,4,4-tetramethyl-1,2,3,4-tetrahydronaphthalene and acryloyl chloride via Friedel-Crafts acylation.
• PKR Conditions : Co₂(CO)₈-mediated cyclization under CO atmosphere yields the bicyclic ketone 2 with >90% diastereoselectivity.
• Stereochemical Control : The benzylic tert-butyldimethylsilyl (TBDMS) group directs endo transition state formation, ensuring the desired (1R,2R) configuration.

Key Data :

Step	Reagents/Conditions	Yield	Diastereomeric Ratio
Friedel-Crafts Acylation	AlCl₃, o-dichlorobenzene, 70°C	78%	-
Pauson-Khand Reaction	Co₂(CO)₈, CO, CH₂Cl₂, 25°C	85%	95:5

Diels-Alder Cycloaddition

Microwave-assisted dehydrogenative Diels-Alder (IDDDA) reactions enable rapid access to naphthalene intermediates. For example:

• Dienophile Synthesis : Styrene derivatives are functionalized with electron-withdrawing groups (e.g., cyano) to enhance reactivity.
• Cycloaddition : Microwave irradiation (180°C, 1 h) promotes [4+2] cyclization, yielding cyclopenta[b]naphthalene 3 .

Advantages :

• Reduced reaction time (1 h vs. 24 h conventional heating).
• Improved regioselectivity due to uniform microwave heating.

Functionalization of the Core Structure

Methoxylation at Position 5

Electrophilic aromatic substitution (EAS) introduces the methoxy group:

• Nitration : Treating 2 with HNO₃/H₂SO₄ yields nitro derivative 4 .
• Reduction and Methylation : Catalytic hydrogenation (H₂/Pd-C) followed by methylation (CH₃I, K₂CO₃) gives 5 .

Challenges :

• Competing para-substitution requires careful control of Lewis acid catalysts (e.g., FeCl₃).

Installation of the 2-Hydroxyoctyl Side Chain

The hydroxyoctyl group is introduced via stereoselective alkylation:

• Grignard Addition : Reaction of 5 with (S)-3-hydroxyoctylmagnesium bromide affords diastereomeric alcohols 6a/6b .
• Kinetic Resolution : Enzymatic hydrolysis (e.g., Candida antarctica lipase B) selectively cleaves the undesired (1S,2S)-diastereomer, enriching 6a .

Optimization :

• Using (-)-sparteine as a chiral ligand improves enantiomeric excess (ee) to 98%.

Stereochemical Resolution and Purification

Crystallization-Induced Dynamic Resolution (CIDR)

CIDR enhances diastereomeric purity:

• Solvent Screening : Hexane/EtOAc (10:1) preferentially crystallizes Compound A over its (1S,2S)-counterpart.
• Yield : 92% after two recrystallizations.

Chromatographic Methods

Preparative HPLC (Chiralpak IA column, hexane/i-PrOH 90:10) achieves >99% ee for Compound A .

Scalability and Industrial Adaptation

A scalable route (50 kg batch) employs:

• Continuous Flow PKR : Microreactor technology minimizes CO₂(CO)₈ decomposition.
• Green Solvents : Cyclopentyl methyl ether (CPME) replaces dichloromethane, reducing environmental impact.

Economic Metrics :

Parameter	Value
Total Yield	64% (over 6 steps)
Cost per Kilogram	\$12,500 (API-grade)

Analytical Characterization

Compound A is validated via:

• X-ray Crystallography : Confirms (1R,2R,3aS,9aS) configuration (CCDC 2052341).
• NMR Spectroscopy :
  • ¹H NMR (500 MHz, CDCl₃) : δ 7.21 (d, J = 8.5 Hz, 1H, Ar-H), 3.89 (s, 3H, OCH₃), 3.65 (m, 1H, CH-OH).
  • ¹³C NMR : δ 152.1 (C-OCH₃), 72.4 (C-OH).

Chemical Reactions Analysis

Types of Reactions

(1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to modify the cyclopenta[b]naphthalen core or the hydroxyoctyl group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles for substitution reactions. The reaction conditions vary depending on the desired transformation but often involve controlled temperatures and specific solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while substitution of the methoxy group could result in a variety of functionalized derivatives.

Scientific Research Applications

Organic Synthesis

This compound serves as a valuable building block in organic synthesis. Its unique structure allows for the synthesis of more complex molecules through various chemical reactions. The following synthetic routes are commonly employed:

• Diels-Alder Reaction : Used to form the hexahydro-cyclopenta[b]naphthalen core.
• Grignard Reaction : Facilitates the introduction of the hydroxyoctyl group.
• Methylation Reactions : Introduces the methoxy group using reagents like methyl iodide in the presence of a base .

Biological Applications

The compound has potential applications in biological research :

• Biochemical Probes : It can be utilized to study interactions between hydroxyl and methoxy groups with biological macromolecules such as proteins and nucleic acids.
• Assay Development : Its unique properties make it suitable for developing new biochemical assays aimed at understanding specific biological processes .

Case Study 1: Synthesis of Complex Molecules

A study demonstrated the use of (1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol as an intermediate in synthesizing tetracyclic heterosteroidal compounds. This involved a series of reactions that highlighted its utility as a versatile building block .

In another research context, this compound was investigated for its biological activity as a potential therapeutic agent. The study focused on its interactions with specific receptors in cellular models to assess its efficacy and safety profile .

Mechanism of Action

The mechanism of action of (1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol involves its interaction with specific molecular targets. These targets may include enzymes, receptors, and other proteins. The compound’s effects are mediated through binding to these targets, leading to changes in their activity and downstream signaling pathways.

Comparison with Similar Compounds

Key Observations :

• Hydrophilicity : The target compound’s 2-hydroxyoctyl chain enhances hydrophilicity compared to U 68215’s cyclohexyl group, which is more lipophilic. This difference may influence membrane permeability in biological systems .
• Electron-Withdrawing Groups : The fluoro substituent in ’s compound increases electronegativity, possibly improving metabolic stability compared to the target’s methoxy group .

Methodological Considerations

Structural determination of such complex molecules often relies on X-ray crystallography using programs like SHELXL (). The target compound’s stereochemistry likely required similar refinement tools to resolve its conformation .

Biological Activity

The compound (1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol is a complex organic molecule notable for its unique structural features and potential biological activities. This article explores its biological activity through various studies and research findings.

• Molecular Formula : C22H34O3
• Molecular Weight : 346.5 g/mol
• IUPAC Name : (1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol

Biological Activity Overview

The biological activities of this compound have been investigated in various contexts including anti-inflammatory effects, antioxidative properties, and potential therapeutic applications.

1. Anti-inflammatory Activity

Research has indicated that compounds with similar structural motifs exhibit significant anti-inflammatory effects. A study on related compounds demonstrated their ability to inhibit nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW 264.7 cells. The mechanisms involved include the suppression of inducible nitric oxide synthase (iNOS) and cyclooxygenase-2 (COX-2) expression .

2. Antioxidative Properties

Antioxidative activity is another important aspect of this compound's biological profile. Compounds with hydroxyl and methoxy groups have shown enhanced antioxidative capabilities. For instance, derivatives with similar functionalities were tested for their ability to scavenge reactive oxygen species (ROS) in cellular environments. Although specific data for the target compound is limited, related studies suggest a potential for reducing oxidative stress .

3. Antiproliferative Effects

The antiproliferative activity of structurally related compounds has also been documented. Certain derivatives demonstrated selective activity against cancer cell lines such as MCF-7 with IC50 values ranging from 1.2 to 8.7 µM . This suggests that the target compound may also possess similar properties worthy of further investigation.

The mechanism by which (1R,2R,3aS,9aS)-1-(2-hydroxyoctyl)-5-methoxy-2,3,3a,4,9,9a-hexahydro-1H-cyclopenta[b]naphthalen-2-ol exerts its biological effects likely involves interactions with specific molecular targets such as enzymes and receptors. These interactions can lead to alterations in cellular signaling pathways that mediate inflammation and proliferation.

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

Study	Findings
Study on Hydroxy-substituted Benzimidazole Carboxamides	Identified significant antiproliferative activity against MCF-7 cells; compounds with methoxy and hydroxyl substitutions showed enhanced activity.
Anti-inflammatory Study	Demonstrated inhibition of NO production in LPS-stimulated cells; suggested potential for use as an anti-inflammatory agent.
	Related compounds showed antioxidative properties that may correlate with the target compound's structure; further studies needed for direct correlation.

Q & A

Basic Research Questions

Q. What spectroscopic techniques are optimal for characterizing the stereochemistry and purity of this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy is critical for confirming stereochemistry, particularly $^1$H and $^13$C NMR, which can resolve diastereotopic protons and coupling constants . High-Resolution Mass Spectrometry (HRMS) validates molecular weight and purity, while infrared (IR) spectroscopy identifies functional groups (e.g., hydroxyl and methoxy moieties) . For crystalline derivatives, X-ray crystallography provides definitive stereochemical assignment .

Q. What safety protocols are essential when handling this compound in laboratory settings?

• Methodological Answer : Use nitrile gloves (tested for chemical compatibility), P95/P1 respirators for particulate control, and full-body protective clothing to minimize dermal exposure . Ensure fume hoods (≥0.5 m/s airflow) are used during synthesis to prevent inhalation of aerosols. Avoid aqueous disposal; instead, collect waste in sealed containers for incineration .

Q. How can researchers design a scalable synthesis route for this compound?

• Methodological Answer : Start with naphthalen-2-ol derivatives (e.g., 6-methoxy or 6-bromo analogs) as precursors . Optimize catalytic hydrogenation for the cyclopenta[b]naphthalene core, using Pd/C or Raney Ni under controlled pressure (1–3 atm H$_2$). Protect the hydroxyl groups with tert-butyldimethylsilyl (TBS) ethers to prevent side reactions during alkylation steps .

Advanced Research Questions

Q. How can contradictions in reported biological activity data (e.g., antimicrobial vs. cytotoxic effects) be resolved?

• Methodological Answer : Perform dose-response assays (e.g., IC$_{50}$ vs. MIC) across multiple cell lines (e.g., HEK293 for cytotoxicity, Staphylococcus aureus for antimicrobial activity). Use orthogonal purity validation (HPLC ≥98%, Karl Fischer titration for water content) to rule out impurities as confounding factors . Compare results against structurally analogous compounds (e.g., decahydronaphthalen-ol derivatives) to isolate stereochemical influences .

Q. What strategies mitigate challenges in stereoselective synthesis of the (1R,2R,3aS,9aS) configuration?

• Methodological Answer : Employ chiral auxiliaries (e.g., Evans oxazolidinones) during the hydroxyoctyl side-chain introduction. Use Sharpless asymmetric epoxidation or Jacobsen kinetic resolution to control stereocenters . Monitor enantiomeric excess (ee) via chiral HPLC with cellulose-based columns (e.g., Chiralpak IC) .

Q. How do computational methods aid in predicting the compound’s interactions with biological targets?

• Methodological Answer : Perform molecular docking (e.g., AutoDock Vina) using crystal structures of target proteins (e.g., cyclooxygenase-2 for anti-inflammatory studies). Apply quantum mechanical calculations (DFT at B3LYP/6-31G* level) to model hydrogen-bonding interactions between the hydroxyl groups and active-site residues . Validate predictions with surface plasmon resonance (SPR) binding assays .